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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzamide

Cat. No.: B157546

Technical Guide: 3-(Trifluoromethyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Trifluoromethyl)benzamide is a fluorinated aromatic compound that serves as a crucial
building block in medicinal chemistry and drug discovery. Its unique physicochemical
properties, conferred by the trifluoromethyl group, make it an attractive scaffold for the
synthesis of novel therapeutic agents. This technical guide provides an in-depth overview of the
molecular characteristics, synthesis, and biological significance of 3-
(Trifluoromethyl)benzamide and its derivatives.

Molecular and Physicochemical Properties

3-(Trifluoromethyl)benzamide is a white solid at room temperature. The trifluoromethyl group
significantly influences its electronic properties, lipophilicity, and metabolic stability, making it a
valuable moiety in the design of bioactive molecules.
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Property Value Source
Molecular Formula CsHeF3NO [1]
Molecular Weight 189.13 g/mol [11[2][3]
CAS Number 1801-10-1 [11[3]
Melting Point 124-127 °C [3]
InChi Key XBGXGCOLWCMVOI- 2]
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Synthesis and Experimental Protocols

The synthesis of 3-(Trifluoromethyl)benzamide can be achieved through various methods. A
common approach involves the aminocarbonylation of a corresponding aryl halide.

General Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of 3-
(Trifluoromethyl)benzamide.
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Caption: A logical workflow for the synthesis and characterization of 3-

(Trifluoromethyl)benzamide.
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Example Experimental Protocol: Palladium-Catalyzed
Aminocarbonylation

This protocol is based on the general principle of palladium-catalyzed aminocarbonylation.

Materials:

1-bromo-3-(trifluoromethyl)benzene

Formamide

Palladium catalyst (e.g., Pd(OAc)2)

Ligand (e.g., Xantphos)

Base (e.g., K2COs)

Solvent (e.g., Dioxane)

Standard laboratory glassware and purification equipment

Procedure:

In a reaction vessel, combine 1-bromo-3-(trifluoromethyl)benzene, formamide, palladium
catalyst, ligand, and base in the appropriate solvent.

Degas the mixture and then heat it under an inert atmosphere (e.g., nitrogen or argon) for
the required reaction time.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous work-up to remove inorganic salts and other water-soluble impurities.
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure to obtain the crude product.
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 Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a gradient of hexane and ethyl acetate).

o Collect the fractions containing the pure product and concentrate to yield 3-
(Trifluoromethyl)benzamide.

o Characterize the final product using techniques such as *H NMR, 3C NMR, and mass
spectrometry to confirm its identity and purity.

Biological Significance and Applications

3-(Trifluoromethyl)benzamide serves as a key intermediate in the synthesis of various
biologically active compounds. Its derivatives have shown promise in several therapeutic areas.

Inhibition of the Hedgehog Signaling Pathway

Derivatives of 3-(Trifluoromethyl)benzamide have been investigated as inhibitors of the
Hedgehog (Hh) signaling pathway, which is implicated in certain types of cancer.
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Caption: The role of 3-(Trifluoromethyl)benzamide derivatives as inhibitors of the Hedgehog
signaling pathway.
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Cholesteryl Ester Transfer Protein (CETP) Inhibition

Certain 3-(Trifluoromethyl)benzamide derivatives have been identified as inhibitors of
Cholesteryl Ester Transfer Protein (CETP), a target for the treatment of dyslipidemia.[4][5]

Compound Type ICs0 Reference

Benzylamino benzamide

T 1.03 uM [4]
derivative
3,5-
bis(Trifluoromethyl)benzylamin ~ 0.69 uM [5]

0 benzamide derivative

Conclusion

3-(Trifluoromethyl)benzamide is a versatile chemical entity with significant applications in the
development of novel pharmaceuticals. Its unique structural and electronic properties make it a
valuable scaffold for targeting various biological pathways. Further research into the synthesis
and biological evaluation of its derivatives is likely to yield new therapeutic agents with
improved efficacy and safety profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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